Cas no 545397-69-1 (2-Propenamide,N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-bis[4-(1,1-dimethylethyl)phenyl]-)

• Product name: 2-Propenamide,N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-bis[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 545397-69-1
• MF: C₃₁H₃₅NO₃
• MW: 469.614508867264
• CID: 1589803

2-Propenamide,N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-bis[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-bis[4-(1,1-dimethylethyl)phenyl]-
• 2-Propenamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-bis[4-(1,1-dimethylethyl)phenyl]-

• Inchi： 1S/C31H35NO3/c1-30(2,3)23-11-7-21(8-12-23)26(22-9-13-24(14-10-22)31(4,5)6)20-29(33)32-25-15-16-27-28(19-25)35-18-17-34-27/h7-16,19-20H,17-18H2,1-6H3,(H,32,33)
• InChI Key： IBIXUOFCPOFOAC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)/C=C(/C1=CC=C(C(C)(C)C)C=C1)\C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 469.26185

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Melting Point: 116-119 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 602.8±55.0 °C(Predicted)
• PSA: 47.56
• pka: 11.82±0.20(Predicted)